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stability of pentane-3-thiol in solution
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Compound Focus: Pentane-3-thiol

CAS No.: 616-31-9

Cat. No.: S3343122

Chemical Profile: Pentane-3-thiol

Property Value Source
CAS Number 616-31-9 [1][2] [3]
Molecular Formula CsH12S [1][2] [3]
Molecular Weight 104.21 g/mol [1][2]
Boiling Point 113.9 °C [2]
Flash Point 15°C [3]
Density 0.837 g/cm3 [2]

logP (Partition Coeff.) 2.66 [2]

Odor Description Sulfurous, gassy, durian fruity, roasted, savory [2]

Stability & Handling Overview
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While detailed stability studies in various solvents are lacking, the general chemical properties and known

behaviors of thiols provide crucial handling insights.

e General Thiol Reactivity: Thiols are known to undergo oxidation to form disulfides, especially upon
exposure to air [4]. This is a primary degradation pathway that would affect stability in solution over
time.

¢ Acidity: Thiols are more acidic (pKa ~10-11) than similar alcohols. This means in basic conditions,
they will be deprotonated to form thiolates, which are highly nucleophilic and can react further [4].

e Hazard Profile: The available safety information classifies pentane-3-thiol as a highly flammable
liquid and vapour, harmful if swallowed, and toxic if inhaled [2]. Its low flash point of 15°C confirms it
is a significant fire hazard.

Suggested Handling & Stabilization Strategies

Based on general thiol chemistry [4], the following practices are recommended to enhance stability in

experimental settings:

¢ Use an Inert Atmosphere: Store and handle solutions under an inert atmosphere like argon or
nitrogen to minimize oxidative degradation [5].

¢ Add Antioxidants: Consider adding small amounts of stabilizing agents like BHT (butylated
hydroxytoluene) or triphenylphosphine to solutions to prevent oxidation.

e Control pH: Keep solutions at a neutral or slightly acidic pH to prevent the formation of the more
reactive thiolate anion.

e Cold Storage: Store solutions sealed tightly in a cool, dry place, and consider refrigeration for longer-

term stability [1].

FAQs on Pentane-3-thiol

Q1: What is the primary stability concern when working with pentane-3-thiol? The main concern is its
susceptibility to oxidation by air, leading to the formation of disulfide bridges. This process can be

accelerated by heat, light, and metal ions [4].

Q2: How should I dispose of waste containing pentane-3-thiol? While specific disposal data is not
available, general protocols for flammable and toxic organic thiols should be followed. Contact your

institution's environmental health and safety department for approved disposal methods.
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Q3: My pentane-3-thiol solution has developed an off-odor. What does this indicate? As pentane-3-
thiol already has a strong, sulfurous odor, a change in odor could indicate partial decomposition or the

formation of new compounds like disulfides. The solution should be considered potentially degraded.

Troubleshooting Workflow

For a logical approach to diagnosing stability issues, you can follow this general workflow. Note that this is a
generalized diagram based on thiol chemistry principles, as specific protocols for pentane-3-thiol were not

located.
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A Path Forward for Your Research

The searched information is insufficient for a complete technical guide. To build a more comprehensive

knowledge base, I suggest you:
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e Consult Specialized Databases: Search scientific databases like SciFinder or Reaxys for "pentane-
3-thiol stability" or "hydrolysis" and "oxidation kinetics".

¢ Review Broader Literature: Look for studies on aliphatic thiols with similar structures, as their
stability data can often be extrapolated.

¢ Perform Experimental Studies: If no data exists, consider conducting your own accelerated stability
studies under various conditions of pH, temperature, and light exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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